2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide
Overview
Description
2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide, also known as CPDA, is a chemical compound that has shown potential in various scientific research applications.
Mechanism of Action
The mechanism of action of 2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in inflammation and tumor growth. It has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties, reducing the production of inflammatory mediators such as prostaglandins.
Advantages and Limitations for Lab Experiments
One advantage of using 2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide in lab experiments is its potential as a drug candidate for the treatment of cancer and other diseases. Its anti-inflammatory and anti-tumor properties make it a promising target for drug development. However, one limitation is the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide could focus on further elucidating its mechanism of action and potential side effects, as well as exploring its potential as a drug candidate for the treatment of cancer and other diseases. Other potential future directions could include investigating its use in combination with other drugs or therapies, as well as exploring its potential as a diagnostic tool for certain diseases.
Synthesis Methods
The synthesis of 2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide involves the reaction of cyclopentadiene with N-(2,6-dimethylphenyl)acetamide in the presence of a catalyst. The resulting product is purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide has been found to have various scientific research applications, including as a potential drug candidate for the treatment of cancer and other diseases. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising target for drug development.
properties
IUPAC Name |
2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO/c1-11-6-5-7-12(2)15(11)16-14(17)10-13-8-3-4-9-13/h3,5-8,13H,4,9-10H2,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRCUMQIFVPNVJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2CCC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyclopent-2-en-1-yl-N-(2,6-dimethylphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-[2-(cyclopropylamino)-2-oxo-1-phenylethoxy]-3-methoxybenzoate](/img/structure/B7515138.png)
![ethyl 1-[(E)-3-(3-methoxyphenyl)prop-2-enoyl]piperidine-3-carboxylate](/img/structure/B7515196.png)
